Cas no 1094463-26-9 (3-chloroimidazo[1,2-a]pyridin-6-amine)
1094463-26-9 structure
3-chloroimidazo[1,2-a]pyridin-6-amine Properties
Names and Identifiers
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- 6-Amino-3-hydroxy-1H-indazole
- 3-?chloro-Imidazo[1,?2-?a]?pyridin-?6-?amine
- Imidazo[1,2-a]pyridin-6-amine, 3-chloro-
- 6-Amino-3-chloroimidazo[1,2-a]pyridine
- 3-chloroimidazo[1,2-a]pyridin-6-amine
- TRA0048876
- SY031795
- imidazo[1,2-a]pyridin-6-amine,3-chloro-
- IMidazo[1,2-a]pyridin-6-aMine, 3-chloro-
- AC1767
- AKOS009390214
- CS-0099620
- DA-25550
- CS-11862
- EN300-150259
- 6-Amino-3-chloroimidazo[1 pound not2-a]pyridine
- MFCD11655112
- 1094463-26-9
- +Expand
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- MFCD11655112
- QDLZPNPPBRGUDJ-UHFFFAOYSA-N
- 1S/C7H6ClN3/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H,9H2
- ClC1=C([H])N=C2C([H])=C([H])C(=C([H])N21)N([H])[H]
Computed Properties
- 167.02500
- 1
- 2
- 0
- 167.0250249g/mol
- 11
- 153
- 0
- 0
- 0
- 0
- 0
- 1
- 2
- 43.3
Experimental Properties
- 2.15110
- 43.32000
3-chloroimidazo[1,2-a]pyridin-6-amine Price
3-chloroimidazo[1,2-a]pyridin-6-amine Related Literature
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1. Back cover
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Juliana Maria Lima,Plínio Salmazo Vieira,Arthur Henrique Cavalcante de Oliveira,Carmen Lúcia Cardoso Analyst, 2016,141, 4733-4741
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4. Front cover
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Amalia Pană,Monica Iliş,Marin Micutz,Florea Dumitraşcu,Iuliana Pasuk,Viorel Cîrcu RSC Adv., 2014,4, 59491-59497
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Wilbert L. Vrijburg,Jolanda W. A. van Helden,Arno J. F. van Hoof,Heiner Friedrich,Esther Groeneveld,Evgeny A. Pidko,Emiel J. M. Hensen Catal. Sci. Technol., 2019,9, 2578-2591
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Neil V. Rees,Richard G. Compton Energy Environ. Sci., 2011,4, 403-408
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Yin Zhang,Xiang Lian,Wei Si,Jingjie Sha,Yunfei Chen Mater. Chem. Front., 2023,7, 4564-4572
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Hong Xue,Yang Yan,Yong Hou,Guanglan Li,Ce Hao New J. Chem., 2018,42, 11485-11492
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Mei-Sha Chen,De-Sheng Zhao,Ye-Ping Yu,Wei-Wei Li,Yong-Xiang Chen,Yu-Fen Zhao,Yan-Mei Li Chem. Commun., 2013,49, 1799-1801
1094463-26-9 (3-chloroimidazo[1,2-a]pyridin-6-amine) Related Products
- 108561-00-8(p-Cresol-d3 (Methyl-d3))
- 174064-00-7(Tetradec-7-yne-6,9-diol)
- 125605-97-2(Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)
- 175205-46-6(4-(1,2,3-Thiadiazol-4-yl)phenylacetonitrile)
- 114684-69-4(Methyl Cbz-Amino(diethoxyphosphoryl)acetate)
- 102185-16-0(ACETYLTHIOCHOLINE PERCHLORATE)
- 151266-23-8(3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine)
- 165662-68-0(3-Benzyloxy-4-methylbenzoic Acid)
- 152248-67-4(Titanium,oxobis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-)
- 133427-08-4(Imidazo[1,2-a]pyridine-8-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1094463-26-9)3-chloroimidazo[1,2-a]pyridin-6-amine
99%
250mg
274.0